Cas no 498577-19-8 (Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)-)

• Product Name: Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)-
• CAS No: 498577-19-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1537610
• PubChem ID: 68619305
• Update Time: 2025-04-21

Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-4-(1-pyrrolidinylmethyl)-
• A1-56512
• CHEMBL4072995
• 2-Methoxy-4-(pyrrolidin-1-ylmethyl)phenol
• LOUFFTSSGXOXOB-UHFFFAOYSA-N
• DB-104670
• SCHEMBL3377350
• 498577-19-8

• Inchi： 1S/C12H17NO2/c1-15-12-8-10(4-5-11(12)14)9-13-6-2-3-7-13/h4-5,8,14H,2-3,6-7,9H2,1H3
• InChI Key： LOUFFTSSGXOXOB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CN1CCCC1)O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.7